Cas no 214958-33-5 (Ethyl 6-Cyanoimidazo1,2-apyridine-2-carboxylate)

Ethyl 6-Cyanoimidazo1,2-apyridine-2-carboxylate structure
214958-33-5 structure
Product Name:Ethyl 6-Cyanoimidazo1,2-apyridine-2-carboxylate
CAS No:214958-33-5
MF:C11H9N3O2
MW:215.208061933517
MDL:MFCD06739178
CID:243019
PubChem ID:10512851
Update Time:2025-04-19

Ethyl 6-Cyanoimidazo1,2-apyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 6-cyano-Imidazo[1,2-a]pyridine-2-carboxylic acid ethyl ester
    • ethyl 6-cyanoimidazo[1,2-a]pyridine-2-carboxylate
    • Imidazo[1,2-a]pyridine-2-carboxylicacid, 6-cyano-, ethyl ester
    • ethyl 6-cyano-4-hydroimidazo[1,2-a]pyridine-2-carboxylate
    • ethylcyanoimidazoapyridinecarboxylate
    • J-521194
    • 6Z-0705
    • ethyl 6-cyanoimidazo[1,2-alpha]pyridine-2-carboxylate
    • IZFWEISJHSMCDD-UHFFFAOYSA-N
    • AKOS005070833
    • DTXSID70441062
    • 6-CYANO-IMIDAZO[1,2-A]PYRIDINE-2-CARBOXYLICACIDETHYLESTER
    • SCHEMBL1638034
    • CS-0084913
    • ethyl 6-cyanoimidazo[1, 2-a]pyridine-2-carboxylate
    • Ethyl6-Cyanoimidazo[1,2-a]pyridine-2-carboxylate
    • MFCD06739178
    • AB28787
    • 214958-33-5
    • FT-0680544
    • G11212
    • ethyl 6-cyano-imidazo[1,2-a]pyridine-2-carboxylate
    • ethyl 6-cyanoH-imidazo[1,2-a]pyridine-2-carboxylate
    • DB-066539
    • Ethyl 6-Cyanoimidazo1,2-apyridine-2-carboxylate
    • MDL: MFCD06739178
    • Inchi: 1S/C11H9N3O2/c1-2-16-11(15)9-7-14-6-8(5-12)3-4-10(14)13-9/h3-4,6-7H,2H2,1H3
    • InChI Key: IZFWEISJHSMCDD-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1=CN2C=C(C#N)C=CC2=N1)=O

Computed Properties

  • Exact Mass: 215.06900
  • Monoisotopic Mass: 215.069476538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 67.4Ų

Experimental Properties

  • Density: 1.28
  • Melting Point: 177-180°
  • PSA: 67.39000
  • LogP: 1.38268

Ethyl 6-Cyanoimidazo1,2-apyridine-2-carboxylate Security Information

  • HazardClass:IRRITANT

Ethyl 6-Cyanoimidazo1,2-apyridine-2-carboxylate Pricemore >>

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abcr
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